Cas no 929974-98-1 (methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate
• CAS No: 929974-98-1
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• MDL: MFCD09376370
• CID: 3155315
• PubChem ID: 16227950
• Update Time: 2025-04-21

methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate
• Methyl 4-(2-amino-4-thiazolyl)-1H-pyrrole-2-carboxylate
• G21800
• AKOS000117930
• 102-753-1
• methyl4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate
• EN300-27481
• AB00774988-01
• DTXSID901204559
• DTXCID501635980
• Z235344257
• 929974-98-1

• MDL： MFCD09376370
• Inchi： 1S/C9H9N3O2S/c1-14-8(13)6-2-5(3-11-6)7-4-15-9(10)12-7/h2-4,11H,1H3,(H2,10,12)
• InChI Key： KCDWYVQFWMKJFN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CNC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 223.04154771Da
• Monoisotopic Mass: 223.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 507.8±45.0 °C at 760 mmHg
• Flash Point: 260.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)